N-(2-benzoyl-4-chlorophenyl)-4-((4-chlorophenyl)thio)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-benzoyl-4-chlorophenyl)-4-((4-chlorophenyl)thio)butanamide, commonly known as BCTC, is a chemical compound that has been extensively studied for its potential use as a therapeutic agent. BCTC belongs to the class of compounds known as transient receptor potential (TRP) channel antagonists, which have been shown to have a wide range of biological activities. In
Scientific Research Applications
- N-(2-benzoyl-4-chlorophenyl)-4-((4-chlorophenyl)thio)butanamide has demonstrated anti-inflammatory effects. Researchers have explored its potential in managing inflammatory conditions, such as arthritis, by inhibiting pro-inflammatory pathways. Further investigations into its mechanism of action and safety profile are ongoing .
- The compound’s structural features make it an interesting candidate for anticancer studies. It may interfere with cancer cell growth, apoptosis, and metastasis. Researchers investigate its impact on specific cancer types, including breast, lung, and colon cancers. Preclinical studies have shown promising results, but clinical trials are needed to validate its efficacy .
- Some studies suggest that N-(2-benzoyl-4-chlorophenyl)-4-((4-chlorophenyl)thio)butanamide possesses analgesic properties. It could potentially alleviate pain by modulating pain receptors or pathways. Researchers explore its use as an alternative to existing pain management options .
- The compound’s sulfur-containing moiety contributes to its antimicrobial potential. Researchers investigate its effectiveness against bacteria, fungi, and other pathogens. It may find applications in developing novel antibiotics or antifungal agents .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, are characterized by oxidative stress and inflammationN-(2-benzoyl-4-chlorophenyl)-4-((4-chlorophenyl)thio)butanamide shows promise as a neuroprotective agent by reducing oxidative damage and inflammation in neuronal cells .
- PDT is a cancer treatment that involves activating photosensitizers with light to generate reactive oxygen species, which selectively destroy cancer cells. Researchers explore the use of this compound as a photosensitizer in PDT. Its absorption properties and stability under light exposure are crucial factors for successful PDT applications .
Anti-Inflammatory Properties
Anticancer Research
Analgesic Properties
Antimicrobial Activity
Neuroprotective Effects
Photodynamic Therapy (PDT)
properties
IUPAC Name |
N-(2-benzoyl-4-chlorophenyl)-4-(4-chlorophenyl)sulfanylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19Cl2NO2S/c24-17-8-11-19(12-9-17)29-14-4-7-22(27)26-21-13-10-18(25)15-20(21)23(28)16-5-2-1-3-6-16/h1-3,5-6,8-13,15H,4,7,14H2,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCOMRNVASVSAOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)NC(=O)CCCSC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19Cl2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-benzoyl-4-chlorophenyl)-4-((4-chlorophenyl)thio)butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.